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Get Quote

ON 146040: Basic Information

The table below summarizes the key chemical and storage information for ON 146040 gathered from the

search results.

Property Description

Molecular Formula C₂₄H₂₃N₇O₃S [1] [2]

Molecular Weight 489.55 g/mol [1] [2]

CAS Number 1404231-34-0 [1] [2]

Purity >98% [1]

Storage Conditions
(Lyophilized)

Store at -20°C, protect from light, and keep the container tightly closed [1]

[2].

Storage Conditions
(Solution)

Store at -20°C and use within 1 month to prevent loss of potency. Aliquot

to avoid multiple freeze-thaw cycles [2].

Handling Notice For research use only, not for therapeutic use [1] [2].
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Information Limitations and Troubleshooting

A significant challenge for researchers is the lack of publicly available solvent compatibility data.

Missing Information: The search results do not contain specific data on which solvents ON 146040
is soluble or stable in, recommended stock solution concentrations, or detailed protocols for key
experiments like cell-based assays [1] [2].

Troubleshooting Guide: The absence of this data can halt experiments. To resolve this:
Contact the Supplier: Your most reliable step is to contact the technical support teams of
your chemical supplier directly (e.g., BOC Sciences or AdooQ). They often have unpublished
in-house data on solubility and stability.

Perform Small-Scale Tests: In the absence of data, you must empirically determine
compatibility. Prepare small volumes of stock solutions in candidate solvents (e.g., DMSO).

Check for precipitate formation immediately and monitor solution stability over time under
recommended storage conditions.

Consult Related Literature: Search scientific databases for research papers that used ON
146040. The "Methods" or "Experimental" sections often detail the solvents and concentrations

used.

ON 146040 Mechanism of Action

ON 146040 is characterized as a dual-acting inhibitor. It is the first compound reported to simultaneously

inhibit both PI3K (α/δ isoforms) and BCR-ABL kinases, thereby targeting the STAT3 and STAT5

signaling pathways [2]. This dual activity allows it to slow tumor growth and improve survival in

experimental models [1].

The following diagram illustrates its reported mechanism of action:
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Methodology for Key Experiments

Based on the general biological description, here is an outline of a typical methodology for a cell-based

experiment.

1. Cell Culture: Use hematologic tumor cell lines known to be sensitive to the pathways ON 146040
targets. Maintain cells in appropriate media and conditions [1].
2. Compound Treatment: Prepare a dilution series of ON 146040 from a stock solution. Treat cells

with these concentrations to establish a dose-response curve.
3. Viability Assay: After incubation, measure cell viability using standard assays to determine the

IC50 values, which for ON 146040 fall in the 150 to 1,000 nM range for hematologic tumor cells [1].
4. Pathway Analysis: To confirm the mechanism, use techniques like Western Blotting to analyze

protein extracts from treated cells. The expected result is a visible downregulation in STAT3 and
STAT5 phosphorylation [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [ON 146040 solvent compatibility]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b002830#on-146040-solvent-compatibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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